tert-butyl 3-benzyl-2-oxo-1,2,3,4,6,7-hexahydro-5H-imidazo[4,5-c]pyridine-5-carboxylate

• IUPAC Name: tert-butyl 3-benzyl-2-oxo-1,4,6,7-tetrahydroimidazo[4,5-c]pyridine-5-carboxylate
• InChI: InChI=1S/C18H23N3O3/c1-18(2,3)24-17(23)20-10-9-14-15(12-20)21(16(22)19-14)11-13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3,(H,19,22)
• InChI Key: MYVNIBKUKMFMDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)N(C(=O)N2)CC3=CC=CC=C3
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

“tert-butyl 3-benzyl-2-oxo-1,2,3,4,6,7-hexahydro-5H-imidazo[4,5-c]pyridine-5-carboxylate” is a complex organic compound. It belongs to the class of compounds known as imidazopyridines, which are organic compounds containing an imidazole ring fused to a pyridine ring.

Synthesis Analysis

The synthesis of such compounds often involves the use of amino acid ionic liquids (AAILs) for organic synthesis. A series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) are prepared. The resulting protected AAILs are used as the starting materials in dipeptide synthesis with commonly used coupling reagents.

Molecular Structure Analysis

The molecular formula of the compound is C19H25N3O3. The average mass is 343.420 Da and the monoisotopic mass is 343.189606 Da.

Chemical Reactions Analysis

In some cases, the primary adducts may cyclize with elimination of benzyl alcohol to give bicyclic carbamates, which, in turn, can be hydrolyzed to 5-substituted trans-2-oxo-1,3-oxazolidine-4-carboxylic acids.

Scientific Research Applications

CYP450 Mediated Metabolism

CYP450 enzymes play a crucial role in the metabolism of pharmaceutical compounds. Research by Prakash et al. (2008) detailed the metabolism of a prostaglandin E2 agonist, exploring the oxidation pathways involving the tert-butyl moiety. This study provides insight into how tert-butyl-containing compounds undergo metabolic transformations, which is essential for drug development and understanding drug-drug interactions (C. Prakash, Weiwei Wang, T. O’Connell, Kim A. Johnson, 2008).

Functionalization Reactions

The functionalization of compounds containing imidazo[4,5-c]pyridine structures has been explored to create new chemical entities. For instance, Yıldırım et al. (2005) conducted experimental and theoretical studies on the functionalization reactions of related compounds, which can lead to the synthesis of novel molecules with potential biological activities (İ. Yıldırım, F. Kandemirli, E. Demir, 2005).

Palladium-Catalyzed C–H Bond Activation

Chu et al. (2013) discussed the synthesis of ortho-arylated compounds via palladium-catalyzed C–H bond activation, a method relevant for constructing complex molecules from simple precursors. This research highlights the utility of tert-butyl alcohol as a solvent in facilitating these reactions, demonstrating the importance of solvent choice in promoting efficient catalytic processes (Jean‐Ho Chu, Chung-Chiu Wu, Denghu Chang, Ya‐Ming Lee, Ming‐Jung Wu, 2013).

Nucleophilic Substitutions and Radical Reactions

Jasch et al. (2012) explored the versatility of tert-butyl phenylazocarboxylates in synthetic organic chemistry, including nucleophilic substitutions and radical reactions. This study underscores the potential of using tert-butyl-containing compounds as precursors for synthesizing a wide range of organic molecules, through modifications of the benzene ring and the carbonyl unit (Hannelore Jasch, S. B. Höfling, M. Heinrich, 2012).

Synthesis of Imidazo[4,5-b]pyridin-5-one

Vanelle et al. (2004) reported on the synthesis of a new imidazo[4,5-b]pyridin-5-one compound through a series of steps including a vicarious nucleophilic substitution of hydrogen. Such research demonstrates the synthetic versatility of imidazo[4,5-c]pyridine derivatives and their potential as scaffolds for drug discovery (P. Vanelle, M. Crozet, M. Kaafarani, M. Crozet, C. Suspène, 2004).

Safety and Hazards

While specific safety and hazard information for this compound is not available, general precautions should be taken when handling it, such as using it only under a chemical fume hood.

Future Directions

The future directions in the research and application of this compound could involve exploring its potential uses in organic synthesis, particularly in the synthesis of dipeptides. Further studies could also investigate its physical and chemical properties, safety and hazards, and mechanism of action.